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Compound of Interest

Compound Name: Osivelotor

Cat. No.: B10856709

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like Osivelotor is paramount to maintaining a
secure and compliant laboratory environment. This guide provides essential, step-by-step
procedures for the proper disposal of Osivelotor, grounded in safety and logistical best
practices.

Core Safety and Handling Principles

According to its Safety Data Sheet (SDS), Osivelotor is not classified as a hazardous
substance or mixture.[1] However, as with any laboratory chemical, appropriate precautions
should be taken. It is essential to avoid inhalation, as well as contact with skin and eyes.[1] The
use of personal protective equipment (PPE) is recommended when handling this compound.[1]
In case of accidental exposure, promptly flush eyes with large amounts of water, rinse skin
thoroughly, and move to fresh air if inhaled.[1]

Quantitative Data Summary

While specific quantitative environmental disposal limits for Osivelotor are not publicly
available, the following table summarizes its key chemical identifiers.
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Identifier Value Source

Molecular Formula C20H22N206 MedchemExpress.com[1]
Molecular Weight 386.40 g/mol MedchemExpress.com
CAS Number 2417955-18-9 MedchemExpress.com

Protocol for Osivelotor Disposal

This protocol outlines the recommended steps for the routine disposal of Osivelotor and the
management of accidental spills in a laboratory setting.

Materials Required

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Absorbent material (e.g., diatomite, universal binders)

70% Ethanol or other suitable disinfectant

Sealable, clearly labeled waste container

Waste disposal bags

Step-by-Step Disposal Procedure

o Decontamination of Empty Containers:

o Thoroughly rinse empty Osivelotor containers (e.g., vials, tubes) three times with a
suitable solvent in which Osivelotor is soluble.

o Collect the solvent rinsate for proper chemical waste disposal.
o Deface or remove the original label from the empty container.

o Dispose of the decontaminated container in accordance with institutional guidelines for
non-hazardous laboratory glass or plastic waste.
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e Disposal of Unused Osivelotor:

o

[¢]

[¢]

[¢]

Unused or expired Osivelotor should be disposed of as chemical waste.

Place the original container with the unused product into a larger, sealable waste
container.

Label the outer container clearly as "Osivelotor Waste" and include any other information
required by your institution's environmental health and safety (EHS) office.

Arrange for pickup and disposal by a certified chemical waste contractor, following all
applicable federal, state, and local regulations.

» Spill Cleanup Protocol:

[¢]

Evacuate and Ventilate: In the event of a significant spill, evacuate personnel from the
immediate area and ensure adequate ventilation.

Containment: Prevent further leakage or spillage and keep the product away from drains
or water courses.

Absorption: For liquid spills, use an inert, finely-powdered absorbent material such as
diatomite or universal binders to soak up the solution.

Collection: Carefully sweep or scoop the absorbed material and any solid Osivelotor into
a designated, sealable waste container.

Decontamination: Decontaminate the spill surface and any affected equipment by
scrubbing with alcohol (e.g., 70% ethanol).

Disposal of Cleanup Materials: All contaminated materials, including gloves, absorbent
pads, and cleaning supplies, must be disposed of as chemical waste in a sealed and
properly labeled container.

Osivelotor Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Osivelotor and associated materials.
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Final Disposal

Waste Type

Click to download full resolution via product page
Caption: Workflow for the safe disposal of Osivelotor.

It is crucial to remember that while Osivelotor is not classified as hazardous, all
pharmaceutical and chemical waste should be managed responsibly to protect public health
and the environment. Always consult your institution's specific guidelines and your
environmental health and safety office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of Osivelotor in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856709#0sivelotor-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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